Cas no 895006-64-1 (N-(6-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylthiophene-2-carboxamide)

• Product Name: N-(6-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylthiophene-2-carboxamide
• CAS No: 895006-64-1
• MF: C₁₉H₁₅N₃OS₂
• MW: 365.47190117836
• CID: 5809156
• PubChem ID: 7163148
• Update Time: 2025-07-23

N-(6-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxamide, N-(6-methyl-2-benzothiazolyl)-N-(3-pyridinylmethyl)-
• NCGC00136569-01
• F2515-0022
• HMS1904C09
• CHEMBL1394647
• N-(6-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)thiophene-2-carboxamide
• N-(6-methyl-1,3-benzothiazol-2-yl)-N-[(pyridin-3-yl)methyl]thiophene-2-carboxamide
• AKOS002067236
• 895006-64-1
• G856-6885
• N-(6-methylbenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)thiophene-2-carboxamide
• N-(6-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylthiophene-2-carboxamide

• Inchi： 1S/C19H15N3OS2/c1-13-6-7-15-17(10-13)25-19(21-15)22(12-14-4-2-8-20-11-14)18(23)16-5-3-9-24-16/h2-11H,12H2,1H3
• InChI Key： ZZZBZSGETVNMMV-UHFFFAOYSA-N
• SMILES： C1(C(N(C2=NC3=CC=C(C)C=C3S2)CC2=CC=CN=C2)=O)SC=CC=1

Computed Properties

• Exact Mass: 365.06565446g/mol
• Monoisotopic Mass: 365.06565446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.387±0.06 g/cm3(Predicted)
• Boiling Point: 563.5±60.0 °C(Predicted)
• pka: 4.48±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(6-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylthiophene-2-carboxamide

Introduction to N-(6-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylthiophene-2-carboxamide (CAS No. 895006-64-1)

N-(6-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylthiophene-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 895006-64-1, represents a promising candidate for further exploration in drug discovery and development. Its unique structural features, combining a thiophene core with benzothiazole and pyridine moieties, make it an intriguing subject for synthetic chemists and biologists alike.

The structural composition of this molecule is pivotal in understanding its potential biological activities. The presence of the benzothiazole ring system is particularly noteworthy, as benzothiazoles are well-documented for their diverse pharmacological properties. These include antimicrobial, anti-inflammatory, and anticancer effects, which have been extensively studied in various therapeutic contexts. The incorporation of a methylthiophene moiety further enhances the molecular complexity, potentially contributing to unique interactions with biological targets.

In recent years, there has been a surge in interest regarding heterocyclic compounds that exhibit multitarget interactions. N-(6-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylthiophene-2-carboxamide aligns well with this trend, as its dual benzothiazole and pyridine functionalities suggest the possibility of simultaneous binding to multiple protein targets. This characteristic is highly valued in drug design, as it can lead to increased efficacy and reduced side effects compared to single-target inhibitors.

The compound's potential biological activity has been explored through computational modeling and preliminary in vitro assays. Studies have indicated that the molecule may possess inhibitory properties against certain enzymes and receptors implicated in various diseases. For instance, the pyridine moiety has been shown to interact with adenosine receptors, which are involved in modulating immune responses and cardiovascular function. Meanwhile, the benzothiazole component could potentially disrupt pathways associated with cancer cell proliferation.

Synthetic methodologies for N-(6-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylthiophene-2-carboxamide have been optimized to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently. These synthetic strategies not only facilitate the production of the compound but also provide a foundation for modifying its structure to enhance its pharmacological profile.

The importance of structural diversity in drug discovery cannot be overstated. N-(6-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylthiophene-2-carboxamide exemplifies how combining different pharmacophoric elements can lead to novel compounds with distinct properties. This approach is particularly relevant in addressing complex diseases that require multifaceted therapeutic interventions. The ongoing research into this compound aims to uncover its full potential as a pharmacological tool.

In conclusion, N-(6-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylthiophene-2-carboxamide (CAS No. 895006-64-1) represents a significant advancement in the realm of medicinal chemistry. Its unique structure and promising biological activities position it as a valuable asset in the quest for new therapeutic agents. As research progresses, further insights into its mechanisms of action and potential clinical applications are expected to emerge, solidifying its role as a key compound in pharmaceutical development.